![molecular formula C16H14N2O5S B2550582 Methyl 2-[2-(furan-2-carbonylimino)-6-methoxy-1,3-benzothiazol-3-yl]acetate CAS No. 865199-81-1](/img/structure/B2550582.png)
Methyl 2-[2-(furan-2-carbonylimino)-6-methoxy-1,3-benzothiazol-3-yl]acetate
Description
Methyl 2-[2-(furan-2-carbonylimino)-6-methoxy-1,3-benzothiazol-3-yl]acetate, also known as MBAM, is a synthetic compound that has gained significant attention in scientific research. It is a benzothiazole derivative that exhibits potent biological activities, including antitumor, antiviral, and anti-inflammatory effects.
Scientific Research Applications
Synthesis of Acyl Furans
“Methyl 2-[2-(furan-2-carbonylimino)-6-methoxy-1,3-benzothiazol-3-yl]acetate” can be used in the synthesis of acyl furans. An innovative catalytic pathway for the synthesis of acyl furans involves the cross-ketonization of methyl 2-furoate with carboxylic acids . This process is considered valuable for the valorization of a wide plethora of biomass-derived carboxylic acids .
Production of Food Additives
The compound can be used in the production of valuable food additives. For instance, 2-acetyl furan (AF), a valuable food additive, can be synthesized by means of the continuous-flow, gas-phase catalytic cross-ketonization of reactants obtainable from renewable platform molecules .
Pharmaceutical Intermediate
“Methyl 2-[2-(furan-2-carbonylimino)-6-methoxy-1,3-benzothiazol-3-yl]acetate” can serve as a pharmaceutical intermediate. The compound can be used in the synthesis of antibiotics .
Production of Biofuels
The compound can be used in the production of biofuels. Ketonization of light carboxylic acids, which are typically found in relatively high amounts in the liquid product of the flash-pyrolysis of lignocellulosic biomass, has been extensively investigated to produce biofuels .
Upgrading of Wet Waste-Derived Volatile Fatty Acids (VFAs)
“Methyl 2-[2-(furan-2-carbonylimino)-6-methoxy-1,3-benzothiazol-3-yl]acetate” can be used in the upgrading of wet waste-derived volatile fatty acids (VFAs) to a renewable jet fuel .
Synthesis of Other Valuable Acyl Furans
The versatility of the cross-ketonization synthetic approach was successfully demonstrated and applied for the selective synthesis of other valuable acyl furans (i.e., propionyl furan and butyryl furan) .
properties
IUPAC Name |
methyl 2-[2-(furan-2-carbonylimino)-6-methoxy-1,3-benzothiazol-3-yl]acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O5S/c1-21-10-5-6-11-13(8-10)24-16(18(11)9-14(19)22-2)17-15(20)12-4-3-7-23-12/h3-8H,9H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DAFBSIGHOKAVSF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)N(C(=NC(=O)C3=CC=CO3)S2)CC(=O)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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